Cas no 866009-82-7 (N'-(2-cyanoethyl)thiophene-2-carbohydrazide)

• Product Name: N'-(2-cyanoethyl)thiophene-2-carbohydrazide
• CAS No: 866009-82-7
• CID: 4662237
• Update Time: 2025-06-10

N'-(2-cyanoethyl)thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanoethyl)thiophene-2-carbohydrazide

Additional information on N'-(2-cyanoethyl)thiophene-2-carbohydrazide

Comprehensive Overview of N'-(2-cyanoethyl)thiophene-2-carbohydrazide (CAS No. 866009-82-7)

N'-(2-cyanoethyl)thiophene-2-carbohydrazide (CAS No. 866009-82-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique thiophene and cyanoethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which combines a thiophene-2-carbohydrazide backbone with a 2-cyanoethyl substituent, offers intriguing reactivity patterns that are valuable for designing novel pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for N'-(2-cyanoethyl)thiophene-2-carbohydrazide has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The compound's thiophene ring, a common motif in bioactive molecules, enhances its binding affinity to biological targets, making it a hot topic in pharmaceutical R&D. Additionally, its cyanoethyl group provides a handle for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

From a material science perspective, N'-(2-cyanoethyl)thiophene-2-carbohydrazide is explored for its potential in conductive polymers and organic electronics. The thiophene moiety is known for its electron-rich nature, which is advantageous in designing organic semiconductors and photovoltaic materials. With the growing interest in sustainable energy solutions, this compound is being investigated for its role in next-generation solar cells and flexible electronics. Its ability to form stable π-conjugated systems aligns with the global push toward green chemistry and renewable energy technologies.

Synthetic accessibility is another key advantage of N'-(2-cyanoethyl)thiophene-2-carbohydrazide. The compound can be efficiently prepared through straightforward condensation reactions between thiophene-2-carbohydrazide and acrylonitrile derivatives. This simplicity in synthesis makes it an attractive candidate for large-scale production, addressing the needs of both academic and industrial researchers. Moreover, its stability under standard laboratory conditions ensures reliable performance in various chemical transformations, further boosting its utility.

In the context of search engine trends, queries related to "thiophene derivatives in drug discovery" and "cyanoethyl functional group applications" have seen a steady rise. These trends reflect the broader scientific community's interest in leveraging N'-(2-cyanoethyl)thiophene-2-carbohydrazide for innovative applications. Frequently asked questions include "How is N'-(2-cyanoethyl)thiophene-2-carbohydrazide synthesized?" and "What are the industrial uses of thiophene-based compounds?"—topics that underscore the compound's relevance in contemporary research.

Looking ahead, N'-(2-cyanoethyl)thiophene-2-carbohydrazide is poised to play a pivotal role in advancing precision medicine and smart materials. Its dual functionality as a pharmacophore and a material precursor positions it at the intersection of multiple high-impact fields. As researchers continue to unravel its full potential, this compound is expected to feature prominently in patents, peer-reviewed publications, and cutting-edge technologies.